Cas no 2137463-74-0 (1,7-Dioxa-4-azaspiro[4.4]nonane-3,4-dicarboxylic acid, 8-methyl-, 4-(1,1-dimethylethyl) ester)

• Product Name: 1,7-Dioxa-4-azaspiro[4.4]nonane-3,4-dicarboxylic acid, 8-methyl-, 4-(1,1-dimethylethyl) ester
• CAS No: 2137463-74-0
• MF: C₁₃H₂₁NO₆
• MW: 287.30894446373
• CID: 5277362
• Update Time: 2025-10-31

1,7-Dioxa-4-azaspiro[4.4]nonane-3,4-dicarboxylic acid, 8-methyl-, 4-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,7-Dioxa-4-azaspiro[4.4]nonane-3,4-dicarboxylic acid, 8-methyl-, 4-(1,1-dimethylethyl) ester

• Inchi： 1S/C13H21NO6/c1-8-5-13(7-18-8)14(9(6-19-13)10(15)16)11(17)20-12(2,3)4/h8-9H,5-7H2,1-4H3,(H,15,16)
• InChI Key： PAOOFCGNEBOSKM-UHFFFAOYSA-N
• SMILES： O1C2(CC(C)OC2)N(C(OC(C)(C)C)=O)C(C(O)=O)C1

Additional information on 1,7-Dioxa-4-azaspiro[4.4]nonane-3,4-dicarboxylic acid, 8-methyl-, 4-(1,1-dimethylethyl) ester

1,7-Dioxa-4-azaspiro[4.4]nonane-3,4-dicarboxylic acid, 8-methyl-, 4-(1,1-dimethylethyl) ester (CAS No. 2137463-74-0)

1,7-Dioxa-4-azaspiro[4.4]nonane-3,4-dicarboxylic acid, 8-methyl-, 4-(1,1-dimethylethyl) ester (CAS No. 2137463-74-0) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields of chemistry and biology. This compound belongs to the class of spirocyclic compounds, which are characterized by their fused ring systems and are known for their diverse biological activities.

The spirocyclic structure of this compound is particularly noteworthy. The presence of a spiro junction between two rings imparts unique conformational flexibility and stability, making it an attractive scaffold for the design of bioactive molecules. The compound features a central spirocyclic core with a dioxoaza moiety and a carboxylic acid functional group, which can be readily modified to enhance its pharmacological properties.

In terms of its chemical structure, the compound contains a 1,7-dioxa-4-azaspiro[4.4]nonane core with an 8-methyl substituent and a 4-(1,1-dimethylethyl) ester group. The presence of these functional groups contributes to its solubility and reactivity, making it suitable for various synthetic transformations and derivatizations.

Recent research has focused on the potential biological activities of this compound. Studies have shown that spirocyclic compounds with similar structures exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that certain spirocyclic derivatives demonstrated potent inhibitory effects against specific cancer cell lines. This suggests that 1,7-Dioxa-4-azaspiro[4.4]nonane-3,4-dicarboxylic acid, 8-methyl-, 4-(1,1-dimethylethyl) ester may have similar therapeutic potential.

The synthesis of this compound typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common approach is the ring-closing metathesis (RCM) reaction followed by selective functional group modifications. This synthetic route allows for the efficient construction of the spirocyclic core and subsequent derivatization to introduce desired functionalities.

In addition to its potential therapeutic applications, this compound has also been explored for its use in materials science. The unique structural properties of spirocyclic compounds make them suitable for the development of advanced materials with tailored physical and chemical properties. For example, recent studies have shown that certain spirocyclic derivatives can be used as building blocks for self-assembling supramolecular structures with applications in nanotechnology and drug delivery systems.

The stability and reactivity of 1,7-Dioxa-4-azaspiro[4.4]nonane-3,4-dicarboxylic acid, 8-methyl-, 4-(1,1-dimethylethyl) ester have been extensively studied using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided valuable insights into the molecular dynamics and behavior of the compound under different conditions.

In conclusion, CAS No. 2137463-74-0, or 1,7-Dioxa-4-azaspiro[4.4]nonane-3,4-dicarboxylic acid, 8-methyl-, 4-(1,1-dimethylethyl) ester, is a promising compound with a rich structural framework that offers numerous opportunities for further research and development. Its unique spirocyclic architecture and functional group diversity make it an attractive candidate for the design of novel bioactive molecules and advanced materials. As ongoing research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in various scientific disciplines.